N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide

• IUPAC Name: N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide
• InChI: InChI=1S/C17H15N3S3/c1-12-8-10-14(11-9-12)18-15(13-6-4-3-5-7-13)19-16-20(2)17(21)23-22-16/h3-11H,1-2H3
• InChI Key: VBVSSUQTBAXABQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C(C2=CC=CC=C2)N=C3N(C(=S)SS3)C
• Molecular Formula: C17H15N3S3
• Molecular Weight: 357.5 g/mol
• CAS No.: 324579-64-8

Description

N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide is a useful research compound. Its molecular formula is C17H15N3S3 and its molecular weight is 357.51. The purity is usually 95%.
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Biological Activity

N'-(4-methylphenyl)-N-(4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-ylidene)benzenecarboximidamide is a compound of interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

• Molecular Formula : C17H15N3S3
• Molecular Weight : 357.51 g/mol
• IUPAC Name : this compound

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The presence of sulfur atoms in its structure suggests potential interactions with thiol groups in proteins, which could influence enzyme activity and protein function.

Biological Activity Overview

Research on the biological activity of this compound has highlighted several key areas:

• Antimicrobial Activity : Preliminary studies indicate that the compound exhibits antimicrobial properties against various bacterial strains. This suggests potential applications in treating infections caused by resistant bacteria.
• Antioxidant Properties : The compound's ability to scavenge free radicals has been demonstrated in vitro, indicating its potential as an antioxidant agent. This property is crucial for protecting cells from oxidative stress-related damage.
• Cytotoxic Effects : In cancer research, the compound has shown cytotoxic effects on certain cancer cell lines. The mechanism appears to involve apoptosis induction and cell cycle arrest, making it a candidate for further investigation in cancer therapy.

Case Studies and Research Findings

Several studies have explored the biological effects of this compound:

Study	Findings	Reference
Study 1	Demonstrated significant antimicrobial activity against Staphylococcus aureus
Study 2	Showed antioxidant capacity comparable to standard antioxidants like ascorbic acid
Study 3	Induced apoptosis in breast cancer cell lines with IC50 values indicating potent cytotoxicity

Discussion

The diverse biological activities of this compound suggest its potential as a multifunctional therapeutic agent. Its antimicrobial and antioxidant properties make it particularly interesting for pharmaceutical development aimed at infectious diseases and oxidative stress-related conditions.